![molecular formula C7H5F6NO2S B6241639 3,5-bis(trifluoromethyl)-tetrahydro-1H-[1,3]thiazolo[3,4-c][1,3]oxazol-1-one CAS No. 2411194-45-9](/img/no-structure.png)
3,5-bis(trifluoromethyl)-tetrahydro-1H-[1,3]thiazolo[3,4-c][1,3]oxazol-1-one
Overview
Description
3,5-bis(trifluoromethyl)-tetrahydro-1H-[1,3]thiazolo[3,4-c][1,3]oxazol-1-one, also known as 3,5-BTTO, is an organic compound containing nitrogen, sulfur, and oxygen that has been studied extensively in recent years. It has a wide range of potential applications in the fields of organic synthesis, drug discovery, and materials science.
Scientific Research Applications
3,5-bis(trifluoromethyl)-tetrahydro-1H-[1,3]thiazolo[3,4-c][1,3]oxazol-1-one has been studied extensively in recent years due to its potential applications in organic synthesis, drug discovery, and materials science. In organic synthesis, it has been used as a building block for the synthesis of various heterocyclic compounds. In drug discovery, it has been used as a lead compound for the development of new drugs. In materials science, it has been used as a precursor for the synthesis of polymers and other materials.
Mechanism of Action
The mechanism of action of 3,5-bis(trifluoromethyl)-tetrahydro-1H-[1,3]thiazolo[3,4-c][1,3]oxazol-1-one is not fully understood. However, it is believed that its biological activity is mediated by its ability to interact with various biological targets, such as enzymes and receptors. It has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 and lipoxygenase. It has also been shown to interact with various receptors, such as the serotonin 5-HT1A receptor.
Biochemical and Physiological Effects
3,5-bis(trifluoromethyl)-tetrahydro-1H-[1,3]thiazolo[3,4-c][1,3]oxazol-1-one has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of various enzymes, including cyclooxygenase-2 and lipoxygenase. In vivo studies have shown that it can reduce inflammation, reduce pain, and reduce the risk of certain cancers. It has also been shown to have anti-bacterial and anti-fungal properties.
Advantages and Limitations for Lab Experiments
The use of 3,5-bis(trifluoromethyl)-tetrahydro-1H-[1,3]thiazolo[3,4-c][1,3]oxazol-1-one in lab experiments has several advantages. It is relatively inexpensive and easy to synthesize, and it is stable under a variety of conditions. Additionally, it has a wide range of potential applications in organic synthesis, drug discovery, and materials science. However, there are some limitations to its use in lab experiments. It is not water-soluble, and it has a low solubility in organic solvents. Additionally, its mechanism of action is not fully understood, and its effects on humans have not been studied extensively.
Future Directions
The future of 3,5-bis(trifluoromethyl)-tetrahydro-1H-[1,3]thiazolo[3,4-c][1,3]oxazol-1-one research is promising. Further research is needed to better understand its mechanism of action and its effects on humans. Additionally, its potential applications in organic synthesis, drug discovery, and materials science should be explored further. Finally, further research is needed to improve its solubility in organic solvents and to develop new synthetic methods for its synthesis.
Synthesis Methods
3,5-bis(trifluoromethyl)-tetrahydro-1H-[1,3]thiazolo[3,4-c][1,3]oxazol-1-one can be synthesized through a two-step process. The first step involves the reaction of 4-chloro-3-trifluoromethyl-1H-[1,3]thiazolo[3,4-c][1,3]oxazole with ethyl trifluoromethanesulfonate to form the intermediate product 4-chloro-3-trifluoromethyl-1H-[1,3]thiazolo[3,4-c][1,3]oxazol-1-one. The second step involves the substitution of the chlorine atom with a trifluoromethyl group to give the desired product 3,5-bis(trifluoromethyl)-tetrahydro-1H-[1,3]thiazolo[3,4-c][1,3]oxazol-1-one.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,5-bis(trifluoromethyl)-tetrahydro-1H-[1,3]thiazolo[3,4-c][1,3]oxazol-1-one involves the condensation of 2-amino-4,6-bis(trifluoromethyl)thiazole with ethyl oxalyl chloride followed by cyclization with hydroxylamine-O-sulfonic acid.", "Starting Materials": [ "2-amino-4,6-bis(trifluoromethyl)thiazole", "ethyl oxalyl chloride", "hydroxylamine-O-sulfonic acid" ], "Reaction": [ "Step 1: 2-amino-4,6-bis(trifluoromethyl)thiazole is reacted with ethyl oxalyl chloride in the presence of triethylamine to form the corresponding oxalyl chloride derivative.", "Step 2: The oxalyl chloride derivative is then treated with hydroxylamine-O-sulfonic acid to form the corresponding hydroxamic acid.", "Step 3: Cyclization of the hydroxamic acid is achieved by heating with acetic anhydride to form the desired product, 3,5-bis(trifluoromethyl)-tetrahydro-1H-[1,3]thiazolo[3,4-c][1,3]oxazol-1-one." ] } | |
CAS RN |
2411194-45-9 |
Product Name |
3,5-bis(trifluoromethyl)-tetrahydro-1H-[1,3]thiazolo[3,4-c][1,3]oxazol-1-one |
Molecular Formula |
C7H5F6NO2S |
Molecular Weight |
281.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
